Cas no 177949-93-8 (4,4,5,5-Tetramethyl-2-(3-methylbut-1-EN-2-YL)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(3-methylbut-1-en-2-yl)-1,3,2-dioxaborolane is a highly versatile boronic ester derivative, commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The presence of a tetramethyl dioxaborolane moiety enhances its shelf life and handling under ambient conditions, while the unsaturated alkenyl group allows for further functionalization. This compound is particularly useful in pharmaceutical and materials science research, where precise C-C bond formation is critical. Its compatibility with a wide range of substrates and mild reaction conditions makes it a preferred choice for synthetic chemists. The product is typically supplied as a clear, moisture-sensitive liquid, requiring storage under inert conditions.

4,4,5,5-Tetramethyl-2-(3-methylbut-1-EN-2-YL)-1,3,2-dioxaborolane structure

177949-93-8 structure

Product Name:4,4,5,5-Tetramethyl-2-(3-methylbut-1-EN-2-YL)-1,3,2-dioxaborolane

CAS No:177949-93-8

MF:C₁₁H₂₁BO₂

MW:196.094243764877

CID:2782873

PubChem ID:72221109

Update Time:2025-06-08

4,4,5,5-Tetramethyl-2-(3-methylbut-1-EN-2-YL)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 4,4,5,5-TETRAMETHYL-2-(3-METHYLBUT-1-EN-2-YL)-1,3,2-DIOXABOROLANE
- MB20242
- 2-(1-Isopropylethenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 4,4,5,5-Tetramethyl-2-(3-methylbut-1-EN-2-YL)-1,3,2-dioxaborolane
- Inchi： 1S/C11H21BO2/c1-8(2)9(3)12-13-10(4,5)11(6,7)14-12/h8H,3H2,1-2,4-7H3
- InChI Key： XVYCCSDQHPHPLY-UHFFFAOYSA-N
- SMILES： O1B(C(=C)C(C)C)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 196.1634601 g/mol
Monoisotopic Mass: 196.1634601 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5
Molecular Weight: 196.10

4,4,5,5-Tetramethyl-2-(3-methylbut-1-EN-2-YL)-1,3,2-dioxaborolane Pricemore >>

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Enamine	EN300-1692182-0.05g	4,4,5,5-tetramethyl-2-(3-methylbut-1-en-2-yl)-1,3,2-dioxaborolane	177949-93-8	95%	0.05g	$245.0	2023-09-20
Enamine	EN300-1692182-0.1g	4,4,5,5-tetramethyl-2-(3-methylbut-1-en-2-yl)-1,3,2-dioxaborolane	177949-93-8	95%	0.1g	$366.0	2023-09-20
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Enamine	EN300-1692182-1.0g	4,4,5,5-tetramethyl-2-(3-methylbut-1-en-2-yl)-1,3,2-dioxaborolane	177949-93-8	95%	1.0g	$1057.0	2023-07-10
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